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Compound of Interest

Compound Name:
1-(3-Aminophenyl)-2-

bromoethanone

CAS No.: 57946-55-1

Cat. No.: B1610581

Get Quote

Hazard Profile & Emergency Assessment
Chemical Identity: 1-(3-Aminophenyl)-2-bromoethanone CAS: 38839-44-4 (Related: 3'-

Amino-2-bromoacetophenone) Synonyms:

-Bromo-3'-aminoacetophenone, 2-Bromo-1-(3-aminophenyl)ethanone.

The "Warhead" Risk
This compound is an

-halo ketone, a structural class historically used as chemical warfare agents (tear gas). It acts
as a potent lachrymator and alkylating agent.

Lachrymator: Instantly irritates mucous membranes (eyes, nose, throat) at extremely low

concentrations.

Alkylating Agent: The carbon-bromine bond is highly electrophilic. It irreversibly reacts with

nucleophiles in biological tissue (DNA, proteins), causing severe burns and potential
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sensitization.

Property Data Operational Implication

Physical State Solid (Low MP: ~37–40°C)

May melt during transport or in

warm labs; treat as a liquid for

containment.

Reactivity High (Electrophile)
Violent reaction with strong

bases, amines, and oxidizers.

Flash Point >110°C (Estimated)
Combustible but not highly

flammable.

Corrosivity Skin Corr.[1] 1B
Causes irreversible skin

damage and blindness.

Personal Protective Equipment (PPE) Matrix
Standard lab PPE is insufficient for

-bromo ketones. You must upgrade your defenses to prevent incapacitation from lachrymatory
vapors.

Zone Required PPE Rationale

Respiratory
P100/OV Respirator or Fume

Hood

Volatile lachrymatory vapors

penetrate standard masks.

Ocular Chemical Goggles (Unvented)

Safety glasses allow vapors to

reach the eyes, causing

blinding tears.

Dermal Double Nitrile (min 8 mil total)

Small molecules penetrate thin

nitrile; double-gloving provides

a breakthrough buffer.

Body Tyvek Lab Coat (or Apron)

Cotton coats absorb the

chemical, keeping the

lachrymator near your skin.
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Disposal & Deactivation Procedures
Core Directive: Incineration
Do not dispose of bulk quantities down the drain or via trash. The only compliant and safe

disposal method for the stock chemical is commercial incineration at an EPA-permitted facility.

Workflow A: Routine Waste (Stock & Reaction Mixtures)
Segregation: Collect waste in a dedicated container labeled "Corrosive - Organic - Toxic".

pH Check: Ensure waste stream is not mixed with strong bases (risk of exothermic

polymerization) or strong acids (risk of HBr gas evolution).

Labeling: Clearly mark "Lachrymator" on the waste tag to warn waste handlers.

Workflow B: Glassware Decontamination (The
"Quench")
Cleaning glassware with water or acetone alone poses a risk of volatilizing the chemical into

the lab air. You must chemically deactivate the "warhead" (the C-Br bond) before cleaning.

The Quench Solution (Nucleophilic Displacement):

Active Agent: Sodium Thiosulfate (

) or Sodium Sulfite (

).

Solvent: 50:50 mixture of Water and Ethanol.

Concentration: ~10% w/v.

Protocol:

Soak: Submerge contaminated glassware in the Quench Solution for 30 minutes.[2]

Mechanism: The thiosulfate nucleophile attacks the
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-carbon, displacing the bromide. This converts the volatile lachrymator into a non-volatile,
water-soluble Bunte salt.

Rinse: Rinse with water.[1][3][4][5] The rinsate is now non-lachrymatory but should still be

collected as chemical waste due to the amino-aromatic moiety.

Wash: Proceed with standard detergent washing.

Workflow C: Spill Response Decision Matrix
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Spill Detected

Assess Volume & Location

Small (<10 mL/g)
Inside Fume Hood

Large (>10 mL/g)
or Outside Hood

Don Full PPE
(Goggles + Respirator)

EVACUATE LAB
Call EHS/Hazmat

Cover with Vermiculite/Sand
(Do NOT use paper towels)

Scoop into Jar
Seal Tightly

Wipe surface with
Thiosulfate Solution

Label: Hazardous Waste
(Lachrymator)

Click to download full resolution via product page

Figure 1: Decision logic for spill response. Note that "outside hood" spills of lachrymators

usually require evacuation due to rapid air contamination.
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Scientific Rationale: Why Thiosulfate?
Researchers often default to bleach or strong base for decontamination. Avoid these.

Why NOT Bleach: Bleach (hypochlorite) is an oxidizer. Mixing it with amines (like the aniline

group in this molecule) can form chloramines, which are toxic and potentially explosive.

Why NOT Strong Base (NaOH): While hydroxide can hydrolyze the bromide, the reaction is

exothermic and can lead to polymerization of the ketone, creating a "tar" that is difficult to

clean.

Why Thiosulfate Works: It is a "soft" nucleophile that specifically targets the soft electrophilic

carbon attached to the bromine. It effectively "disarms" the lachrymatory capability without

violent side reactions.

Reaction Scheme:

(The resulting Bunte salt is water-soluble and non-volatile.)

Regulatory Classification (US Focus)
RCRA (EPA): Not specifically P- or U-listed.

Classification: Likely D003 (Reactive) or simply characteristic hazardous waste due to

toxicity.

Generator Status: Must be counted toward monthly hazardous waste generation totals.

DOT (Transport):

Proper Shipping Name: Corrosive solid, acidic, organic, n.o.s. (contains 1-(3-
aminophenyl)-2-bromoethanone)[6]

Hazard Class: 8 (Corrosive)

Packing Group: II or III
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1610581?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610581?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

